Cas no 1326814-32-7 (2-(m-tolylmethyl)isothiourea;hydrobromide)
1326814-32-7 structure
Product Name:2-(m-tolylmethyl)isothiourea;hydrobromide
CAS No:1326814-32-7
MF:C9H13BrN2S
MW:261.181919813156
MDL:MFCD19706682
CID:4694805
PubChem ID:75360627
Update Time:2024-11-06
2-(m-tolylmethyl)isothiourea;hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- {[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide
- 2-(m-tolylmethyl)isothiourea;hydrobromide
- MFCD19706682
- 3-METHYLBENZYL CARBAMIMIDOTHIOATE HYDROBROMIDE
- F89463
- SY344279
- S-3-Methylbenzylisothiourea Hydrobromide
- 1326814-32-7
- 2-(m-tolylmethyl)isothiourea hydrobromide
- (3-methylphenyl)methyl carbamimidothioate;hydrobromide
- PS-18958
-
- MDL: MFCD19706682
- Inchi: 1S/C9H12N2S.BrH/c1-7-3-2-4-8(5-7)6-12-9(10)11;/h2-5H,6H2,1H3,(H3,10,11);1H
- InChI Key: RFSISZUZFKKYAH-UHFFFAOYSA-N
- SMILES: Br.S(C(=N)N)CC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 259.99828g/mol
- Monoisotopic Mass: 259.99828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.2
2-(m-tolylmethyl)isothiourea;hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB424155-1 g |
{[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide |
1326814-32-7 | 1 g |
€467.00 | 2023-07-18 | ||
| abcr | AB424155-5 g |
{[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide |
1326814-32-7 | 5 g |
€935.60 | 2023-07-18 | ||
| abcr | AB424155-10 g |
{[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide |
1326814-32-7 | 10 g |
€1,177.00 | 2023-07-18 | ||
| eNovation Chemicals LLC | Y1210293-1G |
2-(m-tolylmethyl)isothiourea;hydrobromide |
1326814-32-7 | 97% | 1g |
$370 | 2024-07-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1197032-1g |
{[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide |
1326814-32-7 | 98% | 1g |
¥7029.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1197032-5g |
{[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide |
1326814-32-7 | 98% | 5g |
¥14586.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1197032-10g |
{[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide |
1326814-32-7 | 98% | 10g |
¥23562.00 | 2024-08-09 | |
| abcr | AB424155-1g |
{[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide; . |
1326814-32-7 | 1g |
€467.00 | 2025-04-21 | ||
| abcr | AB424155-5g |
{[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide; . |
1326814-32-7 | 5g |
€935.60 | 2025-04-21 | ||
| abcr | AB424155-10g |
{[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide; . |
1326814-32-7 | 10g |
€1177.00 | 2025-04-21 |
2-(m-tolylmethyl)isothiourea;hydrobromide Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
1326814-32-7 (2-(m-tolylmethyl)isothiourea;hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent